Cas no 1213094-05-3 ((1R)-1-(3-bromothiophen-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine
• CAS No: 1213094-05-3
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 6325755
• PubChem ID: 78950741
• Update Time: 2025-05-20

(1R)-1-(3-bromothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine
• 1213094-05-3
• EN300-1893740
• AKOS017386343

• Inchi： 1S/C6H8BrNS/c1-4(8)6-5(7)2-3-9-6/h2-4H,8H2,1H3/t4-/m1/s1
• InChI Key： ZWKSAVZOEYLRAF-SCSAIBSYSA-N
• SMILES： BrC1C=CSC=1[C@@H](C)N

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine

Chemical Profile of (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine (CAS No. 1213094-05-3)

(1R)-1-(3-bromothiophen-2-yl)ethan-1-amine, identified by its CAS number 1213094-05-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral amine derivative features a thiophene ring substituted with a bromine atom at the 3-position and an amine group at the 1-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine contributes to its unique chemical properties, which have been extensively studied for potential applications in drug development. The presence of the bromine atom enhances reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often observed in modern pharmaceuticals.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that derivatives of thiophene exhibit properties ranging from antimicrobial to anticancer effects. The specific configuration of (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine, particularly the (R)-enantiomer, has been explored for its potential to interact with biological targets in a highly selective manner.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the 3-bromothiophen-2-yl moiety into kinase inhibitors, researchers aim to enhance binding affinity and improve therapeutic efficacy. Recent publications have highlighted the use of this compound in generating novel inhibitors targeting specific kinases, which show promising preclinical results.

The synthesis of (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. The stereochemistry at the chiral center is critical, and thus, advanced synthetic methodologies such as asymmetric hydrogenation and chiral resolution techniques are employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the complexity of pharmaceutical chemistry but also underscore the importance of innovative approaches in drug discovery.

Advances in computational chemistry have further facilitated the design and optimization of derivatives based on (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. For instance, computational docking experiments have revealed that subtle changes in the thiophene ring or the amine substituent can significantly alter binding interactions with protein targets. This information is invaluable for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacological potential of this compound has also been explored in the context of central nervous system (CNS) disorders. Thiophene derivatives have shown promise as modulators of neurotransmitter systems, and studies suggest that (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine may have neuroprotective or antipsychotic effects. Further research is ongoing to elucidate its mechanisms of action and to evaluate its suitability for clinical translation.

In conclusion, (1R)-1-(3-bromothiophen-2-yl)ethan-1-amine (CAS No. 1213094-05-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, particularly those targeting kinases and CNS-related disorders. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in the development of innovative treatments for various diseases.